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molecular formula C13H13NO5 B8066831 Ethyl 2-[(3-nitrophenyl)methylidene]-3-oxobutanoate

Ethyl 2-[(3-nitrophenyl)methylidene]-3-oxobutanoate

Cat. No. B8066831
M. Wt: 263.25 g/mol
InChI Key: YOPMSDPIOQUWFE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04414213

Procedure details

A reaction mixture containing m-nitrobenzaldehyde (151 g; 1.0 mole), ethyl acetoacetate (130 g; 1.0 mole), piperidine (4 mL) and glacial acetic acid (12 mL) in 200 mL benzene was refluxed for 2.5 hr while removing water (19 mL) by means of a Dean Stark trap. The dark brown reaction solution was allowed to cool to room temperature and was then water washed several times and concentrated in vacuo to give a dark yellow solid. This solid was recrystallized from ethanol to yield 182 g (69% yield) of yellow solid, m.p. 103°-106° C. Literature m.p.: S. Ruhemann, J. Chem. Soc., Vol 83, 717 (1903)--m.p. 110° C.
Name
m-nitrobenzaldehyde
Quantity
151 g
Type
reactant
Reaction Step One
Name
ethyl acetoacetate
Quantity
130 g
Type
reactant
Reaction Step One
Name
piperidine
Quantity
4 mL
Type
reactant
Reaction Step One
Name
acetic acid
Quantity
12 mL
Type
reactant
Reaction Step One
Name
benzene
Quantity
200 mL
Type
solvent
Reaction Step One
Name
yellow solid
Yield
69%

Identifiers

REACTION_CXSMILES
[N+:1]([C:4]1[CH:5]=[C:6]([CH:9]=[CH:10][CH:11]=1)[CH:7]=O)([O-:3])=[O:2].[C:12]([O:18][CH2:19][CH3:20])(=[O:17])[CH2:13][C:14]([CH3:16])=[O:15].N1CCCCC1.C(O)(=O)C>C1C=CC=CC=1>[C:14]([C:13](=[CH:7][C:6]1[CH:9]=[CH:10][CH:11]=[C:4]([N+:1]([O-:3])=[O:2])[CH:5]=1)[C:12]([O:18][CH2:19][CH3:20])=[O:17])(=[O:15])[CH3:16]

Inputs

Step One
Name
m-nitrobenzaldehyde
Quantity
151 g
Type
reactant
Smiles
[N+](=O)([O-])C=1C=C(C=O)C=CC1
Name
ethyl acetoacetate
Quantity
130 g
Type
reactant
Smiles
C(CC(=O)C)(=O)OCC
Name
piperidine
Quantity
4 mL
Type
reactant
Smiles
N1CCCCC1
Name
acetic acid
Quantity
12 mL
Type
reactant
Smiles
C(C)(=O)O
Name
benzene
Quantity
200 mL
Type
solvent
Smiles
C1=CC=CC=C1

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
was refluxed for 2.5 hr
Duration
2.5 h
CUSTOM
Type
CUSTOM
Details
while removing water (19 mL) by means of a Dean Stark trap
CONCENTRATION
Type
CONCENTRATION
Details
water washed several times and concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
to give a dark yellow solid
CUSTOM
Type
CUSTOM
Details
This solid was recrystallized from ethanol

Outcomes

Product
Name
yellow solid
Type
product
Smiles
C(C)(=O)C(C(=O)OCC)=CC1=CC(=CC=C1)[N+](=O)[O-]
Measurements
Type Value Analysis
AMOUNT: MASS 182 g
YIELD: PERCENTYIELD 69%
YIELD: CALCULATEDPERCENTYIELD 69.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.